Cas no 1805491-40-0 (4-Bromo-5-cyano-2-methoxyphenylacetic acid)

• Product Name: 4-Bromo-5-cyano-2-methoxyphenylacetic acid
• CAS No: 1805491-40-0
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4973268
• Update Time: 2025-10-28

4-Bromo-5-cyano-2-methoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-cyano-2-methoxyphenylacetic acid
• 2-(4-bromo-5-cyano-2-methoxyphenyl)acetic acid

• Inchi： 1S/C10H8BrNO3/c1-15-9-4-8(11)7(5-12)2-6(9)3-10(13)14/h2,4H,3H2,1H3,(H,13,14)
• InChI Key： OZKUAOUQJVOBIS-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C=1)OC)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-Bromo-5-cyano-2-methoxyphenylacetic acid

4-Bromo-5-cyano-2-methoxyphenylacetic Acid: A Comprehensive Overview

The compound 4-Bromo-5-cyano-2-methoxyphenylacetic Acid (CAS No: 1805491-40-0) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a phenyl ring substituted with bromine, cyano, and methoxy groups, along with an acetic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for research and development.

Recent studies have highlighted the potential of 4-Bromo-5-cyano-2-methoxyphenylacetic Acid in the development of novel drugs targeting specific biological pathways. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules with anti-inflammatory and anticancer properties. The bromine substituent on the phenyl ring enhances the molecule's reactivity, enabling it to participate in various organic reactions such as nucleophilic substitution and coupling reactions.

The methoxy group at the 2-position of the phenyl ring contributes to the compound's solubility and stability under physiological conditions. This makes it an ideal candidate for drug delivery systems where controlled release and bioavailability are critical factors. Additionally, the cyano group at the 5-position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, further enhancing its versatility in chemical synthesis.

In terms of synthesis, 4-Bromo-5-cyano-2-methoxyphenylacetic Acid can be prepared through a variety of methods, including Friedel-Crafts acylation and nucleophilic aromatic substitution. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly routes for its production. For example, the use of palladium catalysts has significantly improved the yield and purity of this compound in large-scale manufacturing processes.

The application of 4-Bromo-5-cyano-2-methoxyphenylacetic Acid extends beyond pharmaceuticals into materials science. Researchers have investigated its use as a building block for constructing advanced materials such as polymers and nanoparticles. Its ability to form stable covalent bonds with other functional groups makes it a valuable component in designing materials with tailored properties for specific applications.

Furthermore, recent studies have demonstrated the potential of this compound in agrochemical applications. Its ability to inhibit certain enzymes involved in plant growth regulation has led to its consideration as a candidate for developing new classes of herbicides and fungicides. This highlights its importance in sustainable agriculture practices aimed at improving crop yields while minimizing environmental impact.

In conclusion, 4-Bromo-5-cyano-2-methoxyphenylacetic Acid (CAS No: 1805491-40-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.